Cas no 72581-71-6 (Isosilybin)

Isosilybin is a flavonoid from silymarin; The IC50 value of inhibiting CYP3A4 induction was 74 μ M

Isosilybin structure

Product Name:Isosilybin

CAS No:72581-71-6

Molecular Formula:C₂₅H₂₂O₁₀

Molecular Weight:482.4362

MDL:MFCD09842608

CID:59363

PubChem ID:21723007

Isosilybin Properties

Names and Identifiers

- Isosilybin
- 2-(2,3-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodioxin-6-yl)-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one
- 4H-1-Benzopyran-4-one,2-[2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-,(2R,3R)-
- Isosilybinin
- isosilibinin
- Isosilybin, mixture of isomers
- (3S)-3,5,7-Trihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin
- Silymarin (Silybin B)
- Silymarin - Silybin B
- Isosilybin (A + B mixture)
- HMS3651O20
- BCP13563
- s2358
- EBD2217055
- SW219354-1
- 581I716
- 2-[[2,3-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodioxin]-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one
- 3,5,7-trihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-3,4-dihydro-2H-1
- (2R,3R)-3,5,7-trihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
- CS-6233
- BDBM50595721
- CCG-269565
- AC-34989
- AKOS030573651
- DTXSID10858695
- CHEBI:80744
- SCHEMBL4653986
- Q27149797
- (2R,3R)-3,5,7-Trihydroxy-2-(2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)chroman-4-one
- Q-100795
- s9250
- Isosilibinin
- EX-A8002P
- 72581-71-6
- (2R,3R)-3,5,7-trihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydro-4H-1-benzopyran-4-one
- CHEMBL5204643
- HY-N0779
- Z3247556409
- AKOS015902478
- CID 21723007
- 4H-1-Benzopyran-4-one, 2-(2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodioxin-6-yl)-2,3-dihydro-3,5,7-trihydroxy-
- CCG-269566
- SCHEMBL972938
- FT-0775412
- 42110-65-6
- 3,5,7-trihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-3,4-dihydro-2H-1-benzopyran-4-one
- FT-0775413
- 3,5,7-Trihydroxy-2-(2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)chroman-4-one
- BS-49236
- DA-54460
- Isosilybin(2R,3R)-3,5,7-trihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one; Isosilibinin
- 1ST158716
- +Expand
- MDL： MFCD09842608
- InChIKey： FDQAOULAVFHKBX-UHFFFAOYSA-N
- Inchi： 1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-18-7-12(3-5-16(18)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3
- SMILES： O1C2C([H])=C(C([H])=C([H])C=2OC([H])(C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])O[H])C1([H])C([H])([H])O[H])C1([H])C([H])(C(C2=C(C([H])=C(C([H])=C2O1)O[H])O[H])=O)O[H]

Computed Properties

Exact Mass: 482.121297g/mol
Surface Charge: 0
XLogP3: 2.4
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 4
Monoisotopic Mass: 482.121297g/mol
Monoisotopic Mass: 482.121297g/mol
Topological Polar Surface Area: 155Å²
Heavy Atom Count: 35
Complexity: 750
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 482.4

Experimental Properties

LogP: 2.36270
PSA: 155.14000
Refractive Index: 1.684
Boiling Point: 793 °C at 760 mmHg
Melting Point: 239-241°C
Flash Point: 274.4 °C
Solubility: 77.36 mg/L @ 25 °C (est)
Color/Form: Powder
Density: 1.5270

Isosilybin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0064AH-1mg	isosilybin	72581-71-6	99%	1mg	$80.00	2024-04-21
A2B Chem LLC	AC84697-1mg	Isosilybin	72581-71-6	≥95%	1mg	$218.00	2024-04-19
Aaron	AR0064IT-10mg	isosilybin	72581-71-6	98%	10mg	$237.00
Ambeed	A587596-100mg	(2R,3R)-3,5,7-Trihydroxy-2-(2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)chroman-4-one	72581-71-6	98%	100mg	$1086.0	2023-06-16
Chemenu	CM154161-250mg	(2R,3R)-3,5,7-trihydroxy-2-(2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)chroman-4-one	72581-71-6	97%	250mg	$1272
ChemScence	CS-6233-5mg	Isosilybin	72581-71-6	98.08%	5mg	$85.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP0800-10mg	Isosilybin	72581-71-6	98%	10mg	$96	2022-04-26
Crysdot LLC	CD11066540-100mg	Isosilybin	72581-71-6	97%	100mg	$850	2024-07-19
DC Chemicals	DC23053-100 mg	Isosilybin	72581-71-6	>98%, Standard References Grade	100mg	$650.0	2022-02-28
eNovation Chemicals LLC	D766851-20mg	isosilybin	72581-71-6	98%	20mg	$1010	2022-06-09

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Isosilybin Related Literature

1. Constituents of Silybum marianum. Structure of isosilybin and stereochemistry of silybin

Alberto Arnone,Lucio Merlini,Antonio Zanarotti J. Chem. Soc. Chem. Commun. 1979 696
2. Benzodioxans by oxidative phenol coupling. Synthesis of silybin

Lucio Merlini,Antonio Zanarotti,Andrew Pelter,Malcolm P. Rochefort,Rudolf H?nsel J. Chem. Soc. Perkin Trans. 1 1980 775
3. Chemistry of silybin

D. Biedermann,E. Vav?íková,L. Cvak,V. K?en Nat. Prod. Rep. 2014 31 1138
4. Silymarin nanoparticles through emulsion solvent evaporation method for oral delivery with high antioxidant activities, bioavailability, and absorption in the liver

Xiuhua Zhao,Yiping Deng,Ying Zhang,Yuangang Zu,Bolin Lian,Mingfang Wu,Chang Zu,Weiwei Wu RSC Adv. 2016 6 93137
5. Complete isolation and characterization of silybins and isosilybins from milk thistle (Silybum marianum)

Nam-Cheol Kim,Tyler N. Graf,Charles M. Sparacino,Mansukh C. Wani,Monroe E. Wall Org. Biomol. Chem. 2003 1 1684
6. Recent advances in the synthesis of natural products containing the phloroglucinol motif

Yee Lin Phang,Song Liu,Changwu Zheng,Hongxi Xu Nat. Prod. Rep. 2022 39 1766
7. The chemical composition of a cold-pressed milk thistle seed flour extract, and its potential health beneficial properties

Uyory Choe,Yanfang Li,Boyan Gao,Lu Yu,Thomas T. Y. Wang,Jianghao Sun,Pei Chen,Liangli (Lucy) Yu Food Funct. 2019 10 2461
8. Engineering enzymatic cascades for the efficient biotransformation of eugenol and taxifolin to silybin and isosilybin

Yongkun Lv,Sha Xu,Yunbin Lyu,Shenghu Zhou,Guocheng Du,Jian Chen,Jingwen Zhou Green Chem. 2019 21 1660
9. Potential antimicrobial, antidiabetic, catalytic, antioxidant and ROS/RNS inhibitory activities of Silybum marianum mediated biosynthesized copper oxide nanoparticles

Junaid Iqbal,Anisa Andleeb,Hajra Ashraf,Bisma Meer,Azra Mehmood,Hasnain Jan,Gouhar Zaman,Muhammad Nadeem,Samantha Drouet,Hina Fazal,Nathalie Giglioli-Guivarc'h,Christophe Hano,Bilal Haider Abbasi RSC Adv. 2022 12 14069
10. Silybin and its congeners: from traditional medicine to molecular effects

Vladimír K?en,Kate?ina Valentová Nat. Prod. Rep. 2022 39 1264

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